Cas no 941947-49-5 (3,5-dimethoxy-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3,5-dimethoxy-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 941947-49-5
• MF: C₁₉H₁₉N₃O₄S₂
• MW: 417.501861810684
• CID: 6491287
• Update Time: 2025-06-07

3,5-dimethoxy-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide
• 3,5-dimethoxy-N-[4-[2-oxo-2-(thiophen-2-ylmethylamino)ethyl]-1,3-thiazol-2-yl]benzamide

• Inchi： 1S/C19H19N3O4S2/c1-22(17-5-4-6-27-17)16(23)9-13-11-28-19(20-13)21-18(24)12-7-14(25-2)10-15(8-12)26-3/h4-8,10-11H,9H2,1-3H3,(H,20,21,24)
• InChI Key： UJIZTELWEMPKDV-UHFFFAOYSA-N
• SMILES： C(NC1=NC(CC(=O)N(C2SC=CC=2)C)=CS1)(=O)C1=CC(OC)=CC(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3,5-dimethoxy-N-4-({(thiophen-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylbenzamide

3,5-Dimethoxy-N-(4-{[(Thiophen-2-yl)methylcarbamoyl]methyl}-1,3-thiazol-2-yl)benzamide: A Comprehensive Overview

The compound with CAS No. 941947-49-5, known as 3,5-dimethoxy-N-(4-{[(thiophen-2-yl)methylcarbamoyl]methyl}-1,3-thiazol-2-yl)benzamide, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule consists of a benzamide core with methoxy substituents at the 3 and 5 positions, a thiazole ring substituted with a thiophene group via a methylcarbamoyl linkage, and an additional methyl group attached to the nitrogen atom of the thiazole ring.

Recent studies have highlighted the importance of thiazole-containing compounds in drug discovery. Thiazoles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the thiophene group in this compound further enhances its electronic properties and could potentially improve its pharmacokinetic profile. The methylcarbamoyl linkage introduces additional flexibility and hydrogen bonding capabilities, which are crucial for molecular interactions within biological systems.

The benzamide moiety in this compound is a common structural element in many bioactive molecules. The methoxy groups at the 3 and 5 positions provide steric hindrance and electronic effects that can influence the compound's solubility, stability, and binding affinity to target proteins. These substituents are also known to play a role in mitigating off-target effects and improving selectivity.

From a synthetic perspective, the construction of this molecule involves a series of well-established organic reactions. The synthesis begins with the preparation of the thiazole ring system, followed by the introduction of the thiophene group via a coupling reaction. The benzamide portion is then incorporated through amide bond formation. This multi-step synthesis demonstrates the versatility of modern organic chemistry techniques in constructing complex molecules with precise control over their structure.

Preclinical studies on this compound have revealed interesting biological activities. It has shown moderate inhibitory effects on certain kinase enzymes, which are key targets in cancer therapy. Additionally, preliminary assays suggest that it may possess anti-inflammatory properties due to its ability to inhibit cyclooxygenase (COX) enzymes. These findings underscore its potential as a lead compound for further optimization in drug development programs.

One area of ongoing research focuses on optimizing the pharmacokinetic profile of this compound. Researchers are exploring strategies to improve its bioavailability by modifying its solubility and permeability characteristics. This includes investigating prodrug approaches and evaluating different delivery systems such as nanoparticles or liposomes.

The thiophene group in this molecule also presents an opportunity for further functionalization. By introducing additional substituents or altering the position of the thiophene ring, chemists can potentially enhance its binding affinity or expand its spectrum of biological activities. Such modifications could lead to derivatives with improved therapeutic indices.

In conclusion, 3,5-dimethoxy-N-(4-{[(thiophen-2-yl)methylcarbamoyl]methyl}-1,3-thiazol-2-yl)benzamide represents a promising candidate in the field of medicinal chemistry. Its unique structure combines several functional groups that contribute to its potential biological activities and pharmacokinetic properties. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound may pave the way for innovative treatments in various disease areas.